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Compound of Interest

Compound Name: 2-Vanillin-d3

Cat. No.: B13438151

Get Quote

Chemical Identity & Structural Precision
In the context of drug development and analytical chemistry, precise nomenclature is non-

negotiable. "2-Vanillin" refers to o-Vanillin (ortho-vanillin), a positional isomer of standard

vanillin. The "d3" designation specifically indicates isotopic substitution of the three hydrogen

atoms on the methoxy group with deuterium.
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Property Specification

Chemical Name 2-Hydroxy-3-(trideuteriomethoxy)benzaldehyde

Common Name 2-Vanillin-d3; o-Vanillin-d3

CAS Number (Labeled) 1329569-04-1

CAS Number (Unlabeled) 148-53-8 (o-Vanillin)

Molecular Formula C₈H₅D₃O₃

Molecular Weight 155.17 g/mol

Chemical Structure

Phenolic ring with an aldehyde at C1, hydroxyl

at C2, and trideuteriomethoxy at C3.[1][2][3][4]

[5][6][7][8][9][10]

Isotopic Purity Typically ≥99% atom D

Scientific Insight: Unlike standard vanillin (4-hydroxy-3-methoxybenzaldehyde), 2-vanillin

possesses an intramolecular hydrogen bond between the C2-hydroxyl and the C1-aldehyde

oxygen. This structural feature significantly alters its pKa and lipophilicity compared to its para-

isomer, necessitating specific extraction protocols described in Section 4.

Hazard Identification & Toxicology (GHS
Framework)
Note: Toxicological data for deuterated compounds is derived from the unlabeled parent analog

(CAS 148-53-8) based on the scientific consensus that deuterium substitution does not alter

acute chemical toxicity.

GHS Classification
Signal Word:WARNING[8][10][11]
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Hazard Class Category
Hazard Statement
Code

Description

Acute Toxicity (Oral) 4 H302
Harmful if swallowed.

[11]

Skin

Corrosion/Irritation
2 H315

Causes skin irritation.

[8][12][13]

Eye Damage/Irritation 2A H319

Causes serious eye

irritation.[11][12][14]

[15][16][17]

STOT - Single

Exposure
3 H335

May cause respiratory

irritation.[12]

Mechanism of Toxicity
Mucosal Irritation: The aldehyde moiety is highly reactive toward nucleophilic residues in

proteins (Schiff base formation), leading to tissue irritation upon contact with mucous

membranes (H335, H319).

Phenolic Toxicity: As a phenol derivative, systemic absorption can lead to uncoupling of

oxidative phosphorylation, though the LD50 (approx. 1300–2000 mg/kg in rats for the parent)

suggests moderate acute toxicity.

Safe Handling & Containment Protocols
Handling stable isotopes requires a dual-focus approach: protecting the operator from chemical

hazards and protecting the expensive isotope from isotopic exchange or degradation.

A. Environmental Control[14][15][18][19]
Hygroscopicity: Deuterated methoxy groups are generally stable, but the phenolic hydroxyl is

susceptible to proton exchange with atmospheric moisture (

) if the ring protons were labeled. For 2-Vanillin-d3 (methoxy label), the label is stable, but
the compound itself is air and light sensitive.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://archpdfs.lps.org/Chemicals/Vanillin.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/D3Vanillin.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15672~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:30:12~~2-Hydroxy-3-methoxybenzaldehyde~~
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://archpdfs.lps.org/Chemicals/Vanillin.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15672~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:30:12~~2-Hydroxy-3-methoxybenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AC140821000&productDescription=VANILLIN+100GRVANILLIN&vendorId=VN00033901&countryCode=US&language=en
https://www.geneseo.edu/wp-content/uploads/2021/10/Vanillin.pdf
https://www.brecklandscientific.co.uk/user/MSDS/S0004630.pdf
https://store.apolloscientific.co.uk/storage/msds/OR52177_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15672~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:30:12~~2-Hydroxy-3-methoxybenzaldehyde~~
https://www.benchchem.com/product/b13438151/docs?utm_src=pdf-body#technical-guide-safety-hazards-and-application-of-2-vanillin-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13438151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store at -20°C under an inert atmosphere (Argon or Nitrogen). The aldehyde group

is prone to oxidation to 2-vanillic acid-d3 if exposed to air.

B. Decision Logic for Handling
The following decision tree outlines the required engineering controls based on the operation

scale.

Operation Assessment

Physical State?

Solid / Powder Solvated (Stock)

Quantity > 10 mg?

Fume Hood Required
(Face Velocity > 100 fpm)

Concentrated / Volatile Solvent
Benchtop with PPE

(Nitrile Gloves + Safety Glasses)

Dilute (<1 mg/mL)

No (Trace Handling)

Analytical Balance
inside Vented Enclosure

Yes (Dust Hazard)

Click to download full resolution via product page

Figure 1: Risk-based decision matrix for handling 2-Vanillin-d3. Solid powders pose an

inhalation risk (H335) and must be weighed in ventilated enclosures.
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Analytical Application: Internal Standard Workflow
In drug development, 2-Vanillin-d3 is primarily used as an Internal Standard (IS) for LC-

MS/MS quantification of o-vanillin (a potential metabolite or impurity) in biological matrices.

The "Carrier Effect" Protocol
To ensure trustworthiness in data, the IS must track the analyte through extraction. However,

because 2-Vanillin-d3 is expensive, it is often added after protein precipitation in generic

protocols. This is incorrect for rigorous validation. The IS must be added before sample

processing to correct for recovery losses.

Preparation of Stock Solution:

Solvent Choice: Dissolve 1 mg 2-Vanillin-d3 in 1 mL Methanol (LC-MS grade). Avoid DMSO

if possible, as it can suppress ionization in MS source.

Stability: Sonicate for 30 seconds. Store in amber glass (silanized) to prevent adsorption of

the phenol to glass surfaces.

LC-MS/MS Method Parameters (Example):

Ionization: ESI Negative Mode (Phenols ionize better in negative mode).

MRM Transition:

Precursor: m/z 154.0 [M-H]⁻ (Calculated for C₈H₄D₃O₃⁻)

Product: m/z 139.0 (Loss of •CH₃/•CD₃ radical is common in methoxy-phenols). Note:

Verify specific fragmentation; loss of CO₂ is also possible.

Workflow Diagram
The following diagram illustrates the self-validating extraction workflow.

Biological Sample
(Plasma/Urine)

Spike IS
(2-Vanillin-d3)

Step 1 Equilibration
(10 min, 4°C)

Step 2 (Critical) Protein Precipitation
(Acetonitrile)

Step 3 Centrifugation
(10k x g)

Supernatant
Injection

Mass Spec
Ratio (Analyte/IS)

Quantification
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Figure 2: Internal Standard Spiking Protocol. The equilibration step (Step 2) is critical to allow

the IS to bind to matrix proteins similarly to the analyte, ensuring accurate recovery correction.

Emergency Procedures
First Aid

Eye Contact (H319): Immediately flush with water for 15 minutes.[12][14][15][16] The

aldehyde group can cross-link corneal proteins; speed is essential to prevent opacity.

Remove contact lenses if present.[8][11][12][13][14][15][16][18]

Skin Contact (H315): Wash with soap and water.[10][12][13][15][16][18] Phenols can

penetrate skin; do not use ethanol for washing as it may enhance absorption.

Ingestion (H302): Rinse mouth. Do NOT induce vomiting due to potential aspiration and

mucosal damage.

Spill Control
Isolate: Evacuate the immediate area if dust is present.[17]

PPE: Wear N95 respirator (or P100), nitrile gloves, and safety goggles.

Neutralization: While specific neutralizers aren't standard, absorbing with vermiculite or

damp paper towels minimizes dust.

Disposal: Incineration is the preferred method for organic aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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